Cas no 1603-02-7 (6-Hydroxy 2,4,5-Triaminopyrimidine Sulfate)

• Product Name: 6-Hydroxy 2,4,5-Triaminopyrimidine Sulfate
• CAS No: 1603-02-7
• MF: C₄H₇N₅O
• MW: 141.131279230118
• MDL: MFCD01457351
• CID: 41647
• Update Time: 2026-05-14

6-Hydroxy 2,4,5-Triaminopyrimidine Sulfate Chemical and Physical Properties

Names and Identifiers

• 2,5,6-Triaminopyrimidin-4-yl hydrogen sulfate
• 6-Hydroxy-2,4,5-triaminopyrimidine sulfate
• 2,4,5-triamino-6-hydroxy pyrimidine sulfate
• 6-Hydroxy 2,4,5-TriaMinopyriMidine Sulfate
• 2,5,6-Triaminopyrimidin-4-ol sulphate
• 6-Hydroxy-2,4,5-Triaminopyrimidine Sulfatehydrate
• 4-Pyrimidinol, 2,5,6-triamino-, monosulfate
• (2,5,6-triaminopyrimidin-4-yl) hydrogen sulfate
• 4-Pyrimidinol, 2,5,6-triamino-, hydrogen sulfate (ester)
• 2,5,6-Triaminopyrimidin-4-olsulphate
• FCH2311680
• SY101073
• AX8220088
• Melaminepolyphosphate
• 6-Hydroxy 2,4,5-Triaminopyrimidine Sulfate

• MDL： MFCD01457351
• Inchi： 1S/C4H7N5O4S/c5-1-2(6)8-4(7)9-3(1)13-14(10,11)12/h5H2,(H,10,11,12)(H4,6,7,8,9)
• InChI Key： DJUGBKWOBAOTFA-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O[H])OC1C(=C(N([H])[H])N=C(N([H])[H])N=1)N([H])[H]
• BRN： 4621048

Computed Properties

• Exact Mass: 239.03200
• Monoisotopic Mass: 221.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 16
• XLogP3: -1.8
• Topological Polar Surface Area: 176

Experimental Properties

• Color/Form: White or yellowish solid.
• Density: 2.033
• Melting Point: >300 ºC
• Boiling Point: 277 °C at 760 mmHg
• Flash Point: 121.3 °C
• Refractive Index: 1.772
• PSA: 207.05000
• LogP: 1.10040
• Solubility: Not determined

6-Hydroxy 2,4,5-Triaminopyrimidine Sulfate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S37-S36
• RTECS：UW7175000
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Arylsulfates

Additional information on 6-Hydroxy 2,4,5-Triaminopyrimidine Sulfate

Comprehensive Overview of 6-Hydroxy 2,4,5-Triaminopyrimidine Sulfate (CAS No. 1603-02-7): Properties, Applications, and Industry Insights

6-Hydroxy 2,4,5-Triaminopyrimidine Sulfate (CAS No. 1603-02-7) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in pharmaceuticals, cosmetics, and biochemical research. This sulfate derivative of triaminopyrimidine has garnered significant attention due to its role as a key intermediate in synthesizing bioactive molecules. With the growing demand for high-purity chemical intermediates, this compound has become a focal point for researchers exploring hair dye formulations, antioxidant agents, and nucleotide analogs.

The molecular formula of 6-Hydroxy 2,4,5-Triaminopyrimidine Sulfate features a pyrimidine ring substituted with three amino groups and a hydroxyl group, stabilized by sulfate ions. This configuration enhances its solubility in aqueous solutions, making it ideal for biocompatible applications. Recent studies highlight its potential in cosmetic science, particularly in permanent hair colorants, where it acts as a precursor for oxidative dye systems. Industry trends show a surge in searches for "sustainable dye intermediates" and "non-toxic alternatives to PPD", positioning this compound as an eco-friendlier option.

From a synthetic chemistry perspective, CAS 1603-02-7 serves as a building block for heterocyclic compounds with potential pharmacological activities. Its ability to participate in condensation reactions enables the creation of purine-like structures, relevant to nucleic acid research. Laboratories focusing on cancer therapeutics and antiviral drug development frequently investigate derivatives of this compound, aligning with the rising interest in "small molecule inhibitors" and "targeted therapy adjuvants".

Quality control of 6-Hydroxy 2,4,5-Triaminopyrimidine Sulfate requires stringent protocols, as its efficacy depends on low heavy metal content and high chromatographic purity. Analytical techniques like HPLC and mass spectrometry are employed to verify its stability, especially when used in GMP-grade formulations. The compound’s compatibility with pegylated systems has also sparked interest in drug delivery optimization, a trending topic in pharmaceutical forums.

Environmental and regulatory considerations further shape the discourse around this chemical. While not classified as hazardous, its production adheres to REACH compliance and green chemistry principles. Manufacturers emphasize waste reduction during synthesis, responding to market queries about "biodegradable intermediates" and "carbon-neutral production." Such practices enhance its appeal in Europe and North America, where regulatory standards are stringent.

In conclusion, 6-Hydroxy 2,4,5-Triaminopyrimidine Sulfate (CAS 1603-02-7) represents a nexus of innovation across multiple industries. Its dual utility in cosmetic chemistry and medicinal research, coupled with evolving sustainability demands, ensures its relevance in scientific and commercial landscapes. Future research may unlock further applications in personalized medicine and advanced material science, solidifying its status as a compound of enduring significance.